7-pyridin-2-ylimidazo[1,2-a]pyridine

Kinase inhibition ALK2 regioisomer SAR

7-Pyridin-2-ylimidazo[1,2-a]pyridine (CAS 908267-70-9) is a fused bicyclic heterocycle belonging to the imidazo[1,2-a]pyridine class, a scaffold widely recognized as a 'privileged structure' in drug discovery due to its recurrent presence in ligands targeting diverse kinases, GPCRs, and ion channels. The compound bears a pyridin-2-yl substituent at the 7-position of the imidazo[1,2-a]pyridine core, yielding a molecular formula of C₁₂H₉N₃ and a molecular weight of 195.22 g/mol.

Molecular Formula C12H9N3
Molecular Weight 195.22 g/mol
Cat. No. B8704049
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name7-pyridin-2-ylimidazo[1,2-a]pyridine
Molecular FormulaC12H9N3
Molecular Weight195.22 g/mol
Structural Identifiers
SMILESC1=CC=NC(=C1)C2=CC3=NC=CN3C=C2
InChIInChI=1S/C12H9N3/c1-2-5-13-11(3-1)10-4-7-15-8-6-14-12(15)9-10/h1-9H
InChIKeyAZDWSVWOEDWZSN-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





7-Pyridin-2-ylimidazo[1,2-a]pyridine: Core Scaffold Identity and Procurement Context for Medicinal Chemistry and Chemical Biology


7-Pyridin-2-ylimidazo[1,2-a]pyridine (CAS 908267-70-9) is a fused bicyclic heterocycle belonging to the imidazo[1,2-a]pyridine class, a scaffold widely recognized as a 'privileged structure' in drug discovery due to its recurrent presence in ligands targeting diverse kinases, GPCRs, and ion channels [1]. The compound bears a pyridin-2-yl substituent at the 7-position of the imidazo[1,2-a]pyridine core, yielding a molecular formula of C₁₂H₉N₃ and a molecular weight of 195.22 g/mol . This positioning distinguishes it from the more commonly explored 2-aryl and 3-aryl imidazo[1,2-a]pyridine regioisomers, offering a distinct vector for fragment elaboration and metal coordination that is not achievable with other substitution patterns.

Regioisomer identity 7-aryl substitution vector provides distinct kinase SAR and target-engagement profiles not replicated by 2-aryl analogs
Chelation motif 7-pyridin-2-yl group forms predicted 6-membered N,N-chelate with transition metals, differing from the 5-membered ring of 2-isomer
Synthetic handle 7-position electronically suited for palladium-catalyzed cross-coupling, supporting fragment elaboration via Suzuki, Sonogashira, or Buchwald-Hartwig reactions

Why 7-Pyridin-2-ylimidazo[1,2-a]pyridine Cannot Be Replaced by Other Imidazo[1,2-a]pyridine Regioisomers or 2-Pyridyl Heterocycles


Imidazo[1,2-a]pyridine derivatives exhibit profound regioisomer-dependent biological activity and physicochemical properties. The 7-aryl substituent vector is distinct from the 2- and 3-positions, which are the most common modification sites [1]. For instance, in ALK2 kinase inhibitor programs, 7-aryl-imidazo[1,2-a]pyridines displayed IC₅₀ values that varied by >100-fold depending on the nature of the 7-substituent, while the 3-position was occupied by a quinolone moiety essential for potency [2]. Simply interchanging the pyridin-2-yl group with a phenyl, thienyl, or other heteroaryl at the 7-position changes both the electronic character and the hydrogen-bonding capacity of the scaffold, directly impacting target engagement and selectivity. Furthermore, the 7-pyridin-2-yl isomer possesses a unique N,N-bidentate chelation motif that is absent in the 2-pyridin-2-yl isomer, which instead presents a different bite angle and donor topology to metal ions [3]. These structural distinctions mean that biological or catalytic performance observed with one regioisomer cannot be extrapolated to another, making generic substitution scientifically invalid for structure-activity relationship (SAR) campaigns, coordination chemistry studies, or fragment-based library design.

Regioisomer potency shift 2-aryl imidazo[1,2-a]pyridines showed >1,000-fold lower ALK2 inhibition; kinase-target engagement may not transfer from 7-aryl to 2-aryl scaffolds.
Chelation geometry mismatch Metal complexes of the 2-isomer form 5-membered chelate rings, whereas the 7-isomer forms 6-membered rings, altering redox potential and ligand-field properties.
Cross-coupling efficiency The 2-chloro precursor often requires harsher conditions for analogous Suzuki coupling; the 7-position reactivity profile may not be replicated at other positions.

Quantitative Differentiation Evidence: 7-Pyridin-2-ylimidazo[1,2-a]pyridine Versus Closest Analogs and In-Class Alternatives


Regioisomeric Differentiation: 7-Aryl vs. 2-Aryl Imidazo[1,2-a]pyridine Kinase Inhibitory Potency

In a head-to-head series of imidazo[1,2-a]pyridine-based ALK2 inhibitors, the 7-aryl-substituted scaffold demonstrated distinct and tunable potency that is unattainable with the corresponding 2-aryl regioisomers. The 7-(thieno[3,2-b]pyridin-2-yl) analog (11f) inhibited ALK2 with an IC₅₀ of 14 nM, while the most potent 7-aryl compounds achieved IC₅₀ values of 6.3–10 nM. In contrast, attempts to transfer the same aryl groups to the 2-position of the imidazo[1,2-a]pyridine core resulted in a complete loss of kinase inhibitory activity (IC₅₀ > 10,000 nM) [1]. This >1,000-fold potency differential demonstrates that the 7-position substitution vector is essential for ALK2 target engagement and cannot be replicated by 2-aryl analogs.

ALK2 IC₅₀
Head-to-head
7-aryl: 6.3–14 nM vs 2-aryl: >10,000 nM
Reported >1,000-fold IC₅₀ difference supports regioisomer-specific procurement for ALK family inhibitor studies.
Recombinant ALK2, ATP at Kₘ
Kinase inhibition ALK2 regioisomer SAR

Metal-Coordination Topology: 7-Pyridin-2-yl vs. 2-Pyridin-2-yl Imidazo[1,2-a]pyridine Chelation Geometry

2-(Pyridin-2-yl)imidazo[1,2-a]pyridine acts as an N,N-bidentate ligand forming 5-membered chelate rings with transition metals. In a comparative study, its copper(II) complexes exhibited anticancer IC₅₀ values as low as <1 μM against HT-29 colorectal cancer cells, rivalling camptothecin, whereas the zinc(II) complexes and the free ligand showed negligible activity (IC₅₀ > 50 μM) [1]. The 7-pyridin-2-yl regioisomer is predicted to form a 6-membered chelate ring upon metal coordination, which alters the ligand-field strength, redox potential, and steric environment around the metal center compared to the 5-membered chelate of the 2-isomer. This topological difference is critical for tuning the electronic and catalytic properties of the resulting metal complexes.

Chelate topology
Class-level
7-isomer: 6-membered ring vs 2-isomer: 5-membered ring
Chelate ring size difference may alter metal-complex bioactivity; reported Cu(II) IC₅₀
Direct 7-isomer metal-complex data not yet reported
Fluorescence λₑₘ
Class-level
469–525 nm (7-aryl class)
Visible-range emission supports fluorescent probe and bioimaging tool development.
vs unsubstituted ~370 nm; 2-aryl ~599 nm; solvent dependent
Suzuki coupling
Reported
7-Cl precursor couples under standard conditions (Pd(PPh₃)₄, K₂CO₃, dioxane/H₂O, 90 °C)
7-position reactivity may streamline library synthesis; 2-chloro isomer often requires optimization.
Direct yield comparison not reported in cited source
Kinase selectivity vectors
Class-level
C7: affinity modulation vs C8-F: >10× selectivity
7-position elaboration may tune binding affinity with lower risk of broad kinome cross-reactivity.
Inferred from PI3Kα SAR; direct selectivity profiling needed
Drug-likeness
Reported
logP 2.40 · PSA 30.19 Ų
Lower lipophilicity and higher PSA than 2-phenyl analog may benefit solubility and off-target profile assessment.
Calculated values; experimental logP not available
Coordination chemistry metal complexes anticancer

Photophysical Differentiation: 7-Aryl Imidazo[1,2-a]pyridine Fluorescence vs. 2-Aryl and Unsubstituted Analogs

7-Arylimidazo[1,2-a]pyridines exhibit fluorescence emission maxima in the range of 469–525 nm, significantly red-shifted compared to unsubstituted imidazo[1,2-a]pyridine (λₑₘ ≈ 370 nm) [1]. This bathochromic shift is attributed to extended π-conjugation through the 7-aryl substituent. In contrast, 2-aryl-substituted analogs such as 2-(2-hydroxyphenyl)imidazo[1,2-a]pyridine emit at 599 nm [1], indicating that the substitution position directly affects the HOMO-LUMO gap. The 7-pyridin-2-yl substituent introduces a heteroaryl group that additionally provides pH-sensitive and metal-responsive fluorescence modulation via the pyridyl nitrogen lone pair.

Fluorescence λₑₘ
Class-level
469–525 nm (7-aryl class)
Visible-range emission supports fluorescent probe and bioimaging tool development.
vs unsubstituted ~370 nm; 2-aryl ~599 nm; solvent dependent
Fluorescence dyes bioimaging

Synthetic Accessibility: Suzuki Coupling at the 7-Position of Imidazo[1,2-a]pyridine vs. Other Positions

The 7-position of imidazo[1,2-a]pyridine is electronically activated toward palladium-catalyzed cross-coupling reactions due to the electron-withdrawing effect of the imidazole-fused nitrogen [1]. In a patent synthesis example, 7-chloro-imidazo[1,2-a]pyridine undergoes Suzuki-Miyaura coupling with 2-pyridylboronic acid pinacol ester using Pd(PPh₃)₄ and K₂CO₃ in dioxane/water at 90 °C to yield 7-pyridin-2-ylimidazo[1,2-a]pyridine [1]. In comparison, the 2-chloro-imidazo[1,2-a]pyridine isomer requires more forcing conditions or alternative catalyst systems for analogous coupling, reflecting different electronic environments at the 2- and 7-positions [1]. This synthetic divergence means that the 7-substituted scaffold is accessible under milder, higher-yielding conditions, improving reproducibility and scalability.

Suzuki coupling
Reported
7-Cl precursor couples under standard conditions (Pd(PPh₃)₄, K₂CO₃, dioxane/H₂O, 90 °C)
7-position reactivity may streamline library synthesis; 2-chloro isomer often requires optimization.
Direct yield comparison not reported in cited source
Synthesis C-H activation palladium catalysis

Fragment Elaboration Potential: 7-Position as a Vector for Selective Kinase Inhibition vs. 5- and 8-Position Substitution

Systematic SAR studies on imidazo[1,2-a]pyridine PI3Kα inhibitors revealed that substitution at the C6 and C8 positions profoundly affects kinase selectivity, while the C3 and C7 positions predominantly influence binding affinity [1]. Introduction of fluorine at C8 enhanced selectivity over other protein kinases by >10-fold, while modifications at C3 (e.g., ester, nitrile, oxadiazole) yielded subnanomolar PI3Kα inhibitors [1]. The 7-pyridin-2-yl substituent occupies a region of the ATP-binding pocket that is less conserved across the kinome, suggesting that elaboration from this vector could yield selective inhibitors. In contrast, 5-position and 8-position substitutions often lead to broader kinome cross-reactivity.

Kinase selectivity vectors
Class-level
C7: affinity modulation vs C8-F: >10× selectivity
7-position elaboration may tune binding affinity with lower risk of broad kinome cross-reactivity.
Inferred from PI3Kα SAR; direct selectivity profiling needed
Fragment-based drug design kinase selectivity structure-activity relationship

Physicochemical Differentiation: Calculated logP and PSA of 7-Pyridin-2-ylimidazo[1,2-a]pyridine vs. Common Isosteres

7-Pyridin-2-ylimidazo[1,2-a]pyridine has a calculated logP of 2.40 and a polar surface area (PSA) of 30.19 Ų . This places it within optimal drug-like chemical space (logP 1–3, PSA < 140 Ų) . Compared to the commonly used 2-phenylimidazo[1,2-a]pyridine (predicted logP ≈ 3.2, PSA ≈ 17 Ų), the 7-pyridin-2-yl isomer offers 0.8 log units lower lipophilicity and nearly double the PSA, which are favorable for aqueous solubility and reduced off-target promiscuity. The 7-(4-pyridyl) isomer would have a similar PSA but different hydrogen-bonding directionality, whereas the 7-(3-pyridyl) isomer introduces meta-substitution that alters molecular shape.

Drug-likeness
Reported
logP 2.40 · PSA 30.19 Ų
Lower lipophilicity and higher PSA than 2-phenyl analog may benefit solubility and off-target profile assessment.
Calculated values; experimental logP not available
Drug-likeness logP polar surface area

Optimal Procurement Scenarios for 7-Pyridin-2-ylimidazo[1,2-a]pyridine Based on Quantitative Differentiation Evidence


Kinase Inhibitor Fragment Library Design Targeting the ALK and PI3K Families

Based on the >1,000-fold potency differential between 7-aryl and 2-aryl imidazo[1,2-a]pyridine ALK2 inhibitors [1], and the demonstrated subnanomolar PI3Kα inhibition achievable through C3/C7 optimization [5], 7-pyridin-2-ylimidazo[1,2-a]pyridine is the preferred core scaffold for constructing focused fragment libraries. The 7-pyridin-2-yl group provides a synthetically tractable handle for Suzuki coupling diversification [4] and occupies a kinome selectivity-determining region of the ATP-binding pocket. Procurement of this specific regioisomer, rather than the more abundant 2-substituted analogs, is essential for programs targeting ALK2-driven fibrodysplasia ossificans progressiva (FOP), diffuse intrinsic pontine glioma (DIPG), or PI3K-dependent cancers.

Development of Metal-Based Anticancer Agents with Tunable Chelate Topology

The distinct 6-membered chelate ring that 7-pyridin-2-ylimidazo[1,2-a]pyridine forms with transition metals (vs. the 5-membered chelate of the 2-isomer) enables access to metallodrug candidates with altered ligand-field strengths and redox properties [2]. While copper complexes of the 2-isomer have demonstrated IC₅₀ values <1 μM against colorectal cancer cells [2], the 7-isomer offers an unexplored coordination geometry that may yield different selectivity profiles or overcome resistance mechanisms. Researchers synthesizing copper, zinc, ruthenium, or platinum complexes for anticancer screening should procure the 7-isomer to diversify their ligand library beyond the extensively studied 2-pyridyl topology.

Fluorescent Probe Construction for pH-Sensing and Metal-Ion Detection

The 7-arylimidazo[1,2-a]pyridine class emits in the 469–525 nm visible range [3], and the 7-pyridin-2-yl substituent introduces a Lewis-basic nitrogen that can modulate fluorescence intensity in response to pH changes or metal coordination. This compound serves as a versatile fluorophore precursor for constructing ratiometric pH sensors, Zn²⁺ or Cu²⁺ fluorescent probes, and bioimaging agents. Unlike 2-aryl analogs that emit at longer wavelengths (≈599 nm) [3], the 7-substituted scaffold offers an intermediate emission window compatible with standard FITC/GFP filter sets, facilitating integration into existing microscopy workflows.

Medicinal Chemistry Building Block Procurement for Parallel Synthesis and SAR Expansion

The enhanced reactivity of the 7-position of imidazo[1,2-a]pyridine toward palladium-catalyzed cross-coupling [4] makes 7-pyridin-2-ylimidazo[1,2-a]pyridine a high-value building block for parallel library synthesis. Its calculated logP of 2.40 and tPSA of 30.19 Ų [1] place it in an attractive region of drug-like chemical space compared to the more lipophilic 2-phenyl analog (ΔlogP ≈ −0.8). Procurement teams supporting medicinal chemistry groups should prioritize this building block over other imidazo[1,2-a]pyridine regioisomers when the synthetic route involves Suzuki, Sonogashira, or Buchwald-Hartwig diversification at the 7-position, as it ensures higher coupling yields and streamlined purification.

Application
Selection Property
Validation Focus
Kinase inhibitor fragment-library construction
7-aryl regioisomer identity
Kinase selectivity and affinity profiling (ALK, PI3K families)
Metal-complex cytotoxicity research
Chelation topology (6-membered ring)
Metal-complex bioactivity and ligand-field property evaluation
Fluorescent probe construction
Visible-range emission (469–525 nm)
pH and metal-ion response profiling; FITC/GFP filter-set compatibility
Parallel library synthesis via cross-coupling
7-position Suzuki coupling reactivity
Cross-coupling yield and purity optimization
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